Cas no 100911-72-6 (1-Propanethiol,2-(butylamino)-)

• Product Name: 1-Propanethiol,2-(butylamino)-
• CAS No: 100911-72-6
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 197670
• PubChem ID: 3063451
• Update Time: 2025-04-19

1-Propanethiol,2-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol,2-(butylamino)-
• 1-Propanethiol,2-butylamino- (6CI)
• 2-(butylamino)propane-1-thiol
• BRN 1811636
• 3-04-00-00738 (Beilstein Handbook Reference)
• 2-(Butylamino)-1-propanethiol
• 100911-72-6
• AKOS006356787
• 1-Propanethiol, 2-(butylamino)-
• DTXSID50905839

• Inchi： 1S/C7H17NS/c1-3-4-5-8-7(2)6-9/h7-9H,3-6H2,1-2H3
• InChI Key： NSTVZZCTIFPRKB-UHFFFAOYSA-N
• SMILES： SCC(C)NCCCC

Computed Properties

• Exact Mass: 147.10831
• Monoisotopic Mass: 147.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Density: 0.88
• Boiling Point: 188°Cat760mmHg
• Flash Point: 67.5°C
• Refractive Index: 1.461
• PSA: 12.03
• LogP: 2.08530